Cas no 105770-00-1 (2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate)
105770-00-1 structure
Product Name:2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
CAS No:105770-00-1
MF:C8H8O3S2
MW:216.277319908142
CID:141867
PubChem ID:3064788
Update Time:2025-04-19
2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
- O-ethyl furan-2-carbonylsulfanylmethanethioate
- DTXSID90147317
- 2-Furancarbothioic acid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
- 105770-00-1
- Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-ethyl ester
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- Inchi: 1S/C8H8O3S2/c1-2-10-8(12)13-7(9)6-4-3-5-11-6/h3-5H,2H2,1H3
- InChI Key: MGEZTQPUDXHPFB-UHFFFAOYSA-N
- SMILES: S(C(OCC)=S)C(C1=CC=CO1)=O
Computed Properties
- Exact Mass: 215.99154
- Monoisotopic Mass: 215.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 297.6°C at 760 mmHg
- Flash Point: 133.8°C
- Refractive Index: 1.592
- PSA: 39.44
- LogP: 2.47440
2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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